Cas no 2034599-54-5 (N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide)

• Product Name: N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide
• CAS No: 2034599-54-5
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 5337470
• Update Time: 2025-10-28

N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(thiophen-2-yl)furan-2-yl)methyl)cyclobutanecarboxamide
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]cyclobutanecarboxamide
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide

• Inchi： 1S/C14H15NO2S/c16-14(10-3-1-4-10)15-9-11-6-7-12(17-11)13-5-2-8-18-13/h2,5-8,10H,1,3-4,9H2,(H,15,16)
• InChI Key： HQJVPGNPYKLLFU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2CCC2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 70.5

Additional information on N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide

N-{[5-(Thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide: A Comprehensive Overview

The compound with CAS No. 2034599-54-5, known as N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutanecarboxamide group with a thiophene-furan moiety. The integration of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide in modulating cellular pathways associated with neurodegenerative diseases. Researchers have found that the thiophene ring, a key structural component of this compound, exhibits antioxidant properties, which could be beneficial in combating oxidative stress—a hallmark of conditions like Alzheimer's disease and Parkinson's disease. Furthermore, the cyclobutanecarboxamide group has been shown to enhance bioavailability, making this compound a strong candidate for drug delivery systems.

The synthesis of N-{[5-(thiophen-2-yl)furan-2-yl]methyl}cyclobutanecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction pathway typically includes the formation of the thiophene-furan intermediate through a Suzuki coupling reaction, followed by the attachment of the cyclobutanecarboxamide group via amide bond formation. This approach ensures high yields and purity, making it suitable for large-scale production.

In terms of physical properties, N-{[5-(thiophen-2-yl)furan]} exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized, providing insights into its electronic structure and molecular interactions. These properties are crucial for understanding its behavior in different chemical environments and its potential applications.

One of the most exciting developments involving N-{[5-(thiophen)} is its role in nanotechnology. Scientists have explored its ability to self-assemble into nanostructures under specific conditions, which could be leveraged for creating advanced materials with applications in electronics and sensors. The thiophene-furan moiety's conjugated system contributes to its electronic properties, making it an ideal component for organic semiconductors.

From a pharmacological perspective, N-{[5-(thiophen)} has shown promise as a lead compound in anti-cancer drug development. Preclinical studies indicate that it can inhibit the growth of cancer cells by targeting specific kinases involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating brain tumors.

As research on N-{[5-(thiophen)} continues to advance, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings. The compound's versatility and unique properties make it a valuable asset in both basic research and applied sciences.